PBFI-AM
PBFI-AM
PBFI AM is a cell-permeable, potassium-sensitive fluorophore used to measure potassium changes in cells and intracellular compartments. As PBFI AM enters cells, it is hydrolyzed by intracellular esterases to produce PBFI. The affinity of PBFI for potassium is sodium-dependent (Kd = 44 and 5.1 mM with or without sodium, respectively). Absorption and emission maxima are 336 and 480-557 nm, respectively.
Brand Name:
Vulcanchem
CAS No.:
124549-23-1
VCID:
VC0049554
InChI:
InChI=1S/C58H62N2O24/c1-35(61)75-31-79-55(65)39-7-9-43(45(23-39)57(67)81-33-77-37(3)63)51-25-41-27-53(69-5)47(29-49(41)83-51)59-11-15-71-19-21-73-17-13-60(14-18-74-22-20-72-16-12-59)48-30-50-42(28-54(48)70-6)26-52(84-50)44-10-8-40(56(66)80-32-76-36(2)62)24-46(44)58(68)82-34-78-38(4)64/h7-10,23-30H,11-22,31-34H2,1-6H3
SMILES:
CC(=O)OCOC(=O)C1=CC(=C(C=C1)C2=CC3=CC(=C(C=C3O2)N4CCOCCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)OCOC(=O)C)C(=O)OCOC(=O)C)OC)OC)C(=O)OCOC(=O)C
Molecular Formula:
C58H62N2O24
Molecular Weight:
1171.1 g/mol
PBFI-AM
CAS No.: 124549-23-1
Main Products
VCID: VC0049554
Molecular Formula: C58H62N2O24
Molecular Weight: 1171.1 g/mol
CAS No. | 124549-23-1 |
---|---|
Product Name | PBFI-AM |
Molecular Formula | C58H62N2O24 |
Molecular Weight | 1171.1 g/mol |
IUPAC Name | bis(acetyloxymethyl) 4-[6-[16-[2-[2,4-bis(acetyloxymethoxycarbonyl)phenyl]-5-methoxy-1-benzofuran-6-yl]-1,4,10,13-tetraoxa-7,16-diazacyclooctadec-7-yl]-5-methoxy-1-benzofuran-2-yl]benzene-1,3-dicarboxylate |
Standard InChI | InChI=1S/C58H62N2O24/c1-35(61)75-31-79-55(65)39-7-9-43(45(23-39)57(67)81-33-77-37(3)63)51-25-41-27-53(69-5)47(29-49(41)83-51)59-11-15-71-19-21-73-17-13-60(14-18-74-22-20-72-16-12-59)48-30-50-42(28-54(48)70-6)26-52(84-50)44-10-8-40(56(66)80-32-76-36(2)62)24-46(44)58(68)82-34-78-38(4)64/h7-10,23-30H,11-22,31-34H2,1-6H3 |
Standard InChIKey | AUKRBWNSOWVABU-UHFFFAOYSA-N |
SMILES | CC(=O)OCOC(=O)C1=CC(=C(C=C1)C2=CC3=CC(=C(C=C3O2)N4CCOCCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)OCOC(=O)C)C(=O)OCOC(=O)C)OC)OC)C(=O)OCOC(=O)C |
Canonical SMILES | CC(=O)OCOC(=O)C1=CC(=C(C=C1)C2=CC3=CC(=C(C=C3O2)N4CCOCCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)OCOC(=O)C)C(=O)OCOC(=O)C)OC)OC)C(=O)OCOC(=O)C |
Appearance | Assay:≥95%A solid |
Description | PBFI AM is a cell-permeable, potassium-sensitive fluorophore used to measure potassium changes in cells and intracellular compartments. As PBFI AM enters cells, it is hydrolyzed by intracellular esterases to produce PBFI. The affinity of PBFI for potassium is sodium-dependent (Kd = 44 and 5.1 mM with or without sodium, respectively). Absorption and emission maxima are 336 and 480-557 nm, respectively. |
Synonyms | PBFI-AM potassium-binding benzofuran-isophthalate acetoxymethyl este |
PubChem Compound | 3283499 |
Last Modified | Nov 11 2021 |
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